Cas no 2004979-42-2 (2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine)

• Product Name: 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine
• CAS No: 2004979-42-2
• MF: C₁₂H₈BrF₂NO
• MW: 300.098829269409
• CID: 5969793
• PubChem ID: 165731047
• Update Time: 2025-06-10

2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-6508339
• 2-(4-bromophenoxy)-5-(difluoromethyl)pyridine
• 2004979-42-2
• 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine

• Inchi： 1S/C12H8BrF2NO/c13-9-2-4-10(5-3-9)17-11-6-1-8(7-16-11)12(14)15/h1-7,12H
• InChI Key： ZJVDKMBOFCIEET-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(C(F)F)=CN=1

Computed Properties

• Exact Mass: 298.97573g/mol
• Monoisotopic Mass: 298.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine

Introduction to 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine (CAS No. 2004979-42-2)

2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2004979-42-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-bromophenoxy group and a difluoromethyl substituent, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

The 4-bromophenoxy moiety introduces a bromine atom into the aromatic ring, which can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This functionality is particularly useful in constructing more complex molecular architectures, enabling the synthesis of intricate pharmacophores. On the other hand, the difluoromethyl group is a well-documented pharmacological moiety that enhances metabolic stability, improves binding affinity to biological targets, and can influence the pharmacokinetic profile of drug candidates. The combination of these two groups in 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine suggests a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. Specifically, compounds containing bromine and difluoromethyl substituents have shown promise in inhibiting kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that pyridine-based inhibitors can disrupt signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in tumor cells. The structural features of 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine align well with these requirements, making it a compelling starting point for designing novel therapeutics.

One of the most exciting aspects of this compound is its potential application in the development of next-generation antiviral agents. The growing threat of viral infections, including emerging strains like SARS-CoV-2, has underscored the need for innovative antiviral drugs. Pyridine derivatives have been explored as inhibitors of viral proteases and polymerases, which are critical for viral replication. The 4-bromophenoxy group provides a suitable platform for covalent inhibition, while the difluoromethyl group can enhance binding affinity by improving hydrophobic interactions with viral targets. Preliminary computational studies suggest that this compound may interact effectively with key viral enzymes, potentially leading to the development of new antiviral treatments.

The synthesis of 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic utility. The introduction of the 4-bromophenoxy group typically requires halogenation followed by nucleophilic substitution or etherification reactions. Subsequently, the difluoromethyl group can be incorporated through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies not only showcase the versatility of this compound but also provide insights into potential routes for scaling up production for industrial applications.

From a medicinal chemistry perspective, the structural diversity offered by 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine makes it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyridine ring or introducing additional functional groups, researchers can optimize biological activity and selectivity. For example, replacing hydrogen atoms with other heteroatoms or alkyl groups could alter electronic properties and influence interactions with biological targets. Such modifications are essential for fine-tuning drug-like properties and improving overall efficacy.

The pharmacokinetic profile of any drug candidate is crucial for its clinical success. Compounds containing fluorinated moieties often exhibit improved pharmacokinetic properties due to enhanced lipophilicity and metabolic stability. The presence of both bromine and difluoromethyl groups in 2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine suggests that it may possess favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. However, detailed pharmacokinetic studies are necessary to validate these predictions and ensure that the compound behaves as expected in vivo.

In conclusion,2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine (CAS No. 2004979-42-2) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for further development as an inhibitor targeting various diseases, including cancer and viral infections. Ongoing research efforts are focused on optimizing its chemical structure to enhance biological activity and pharmacokinetic properties. As our understanding of disease mechanisms continues to evolve,2-(4-Bromophenoxy)-5-(difluoromethyl)pyridine is poised to play a crucial role in advancing therapeutic strategies across multiple therapeutic areas.